Cas no 1780629-72-2 (3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 1780629-72-2
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• CID: 5246033
• Update Time: 2025-06-14

3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 3-(1H-1,2,4-triazol-5-yl)-, 1,1-dioxide
• 3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione

• Inchi： 1S/C6H10N4O2S/c11-13(12)2-1-7-5(3-13)6-8-4-9-10-6/h4-5,7H,1-3H2,(H,8,9,10)
• InChI Key： LHQQKKBLFVRMTA-UHFFFAOYSA-N
• SMILES： N1CCS(=O)(=O)CC1C1NN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione

Research Brief on 3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione (CAS: 1780629-72-2): Recent Advances and Applications

3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione (CAS: 1780629-72-2) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiomorpholine-1,1-dione core and 1,2,4-triazole moiety, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have explored its potential as a key scaffold for the development of new therapeutic agents, with a focus on its interactions with biological targets such as kinases and proteases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione on a range of kinase enzymes, including those implicated in cancer and inflammatory diseases. The study employed a combination of molecular docking simulations and in vitro enzymatic assays to elucidate the compound's binding affinity and selectivity. Results indicated that the compound exhibited potent inhibition against specific kinases, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

Another recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's role in the design of protease inhibitors. The study demonstrated that modifications to the triazole ring could enhance the compound's stability and bioavailability, while maintaining its inhibitory activity against target proteases. These findings underscore the versatility of 3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione as a modular scaffold for drug discovery, with potential applications in treating conditions such as viral infections and neurodegenerative disorders.

Beyond its pharmacological applications, the compound has also been explored for its utility in chemical biology tools. A 2024 study in ACS Chemical Biology reported the development of fluorescent probes based on the thiomorpholine-1,1-dione core, enabling real-time visualization of enzyme activity in live cells. This innovative approach leverages the compound's unique chemical properties to provide insights into cellular processes, further expanding its relevance in biomedical research.

In conclusion, 3-(4H-1,2,4-triazol-3-yl)-1lambda6-thiomorpholine-1,1-dione (CAS: 1780629-72-2) represents a promising candidate for both therapeutic development and chemical biology applications. Its dual functionality as a kinase and protease inhibitor, coupled with its adaptability for probe design, positions it as a valuable tool in the ongoing quest for novel treatments and diagnostic tools. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to fully realize its potential.